Cas no 1185312-29-1 (4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine)

• Product Name: 4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine
• CAS No: 1185312-29-1
• MF: C₆HD₃ClF₃N₂
• MW: 199.58
• CID: 5144327
• PubChem ID: 45785442
• Update Time: 2025-05-21

4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine
• AKOS015944954
• F92489
• 1185312-29-1

• Inchi： 1S/C6H4ClF3N2/c1-3-11-2-4(5(7)12-3)6(8,9)10/h2H,1H3/i1D3
• InChI Key： IYZXRWKRVDAMAT-FIBGUPNXSA-N
• SMILES： C(C1=CN=C(C([2H])([2H])[2H])N=C1Cl)(F)(F)F

Computed Properties

• Exact Mass: 199.0203406g/mol
• Monoisotopic Mass: 199.0203406g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine

4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine (CAS 1185312-29-1): A Comprehensive Guide to Its Properties and Applications

4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine (CAS 1185312-29-1) is a specialized deuterated pyrimidine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyrimidines, which are known for their versatile applications in drug discovery and material science. The presence of both chloro and trifluoromethyl groups, along with the deuterated methyl moiety, makes this molecule particularly interesting for researchers exploring isotope-labeled compounds and metabolic studies.

The molecular structure of 4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine features a pyrimidine ring substituted at the 2-position with a deuterated methyl group (CD3), at the 4-position with a chlorine atom, and at the 5-position with a trifluoromethyl group. This unique combination of substituents contributes to its distinct chemical properties and reactivity patterns. The deuterium labeling at the methyl group is particularly valuable for NMR spectroscopy applications and drug metabolism studies, where tracking molecular pathways is essential.

In pharmaceutical research, 4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine serves as a crucial building block for the synthesis of various biologically active compounds. Its structural features make it an excellent intermediate for developing kinase inhibitors, which are important in cancer therapy and other disease treatments. The trifluoromethyl group enhances the lipophilicity and metabolic stability of resulting compounds, while the chloro substituent provides a reactive site for further functionalization.

The agrochemical industry also benefits from derivatives of 4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine, particularly in the development of novel pesticides and herbicides. The presence of fluorine atoms often leads to improved biological activity and environmental persistence, making such compounds valuable in crop protection. Researchers are particularly interested in how the deuterium isotope effect might influence the biological activity and environmental fate of these compounds.

Recent advances in deuterium chemistry have sparked renewed interest in compounds like 4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine. The kinetic isotope effect associated with deuterium can significantly alter metabolic pathways, potentially leading to drugs with improved pharmacokinetic profiles. This has become particularly relevant with the FDA's approval of several deuterated drugs in recent years, creating a surge in demand for high-quality deuterated building blocks.

Synthetic approaches to 4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine typically involve the introduction of deuterium at a late stage of the synthesis to maximize isotopic purity. Common methods include deuterium exchange reactions or the use of deuterated reagents in the final steps. The compound's stability under various conditions makes it suitable for diverse synthetic transformations, though proper handling is required to maintain its isotopic integrity.

Analytical characterization of 4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine typically employs a combination of NMR spectroscopy (particularly 2H NMR for deuterium detection), mass spectrometry, and HPLC. These techniques are essential for verifying the compound's structure, purity, and isotopic enrichment. The 19F NMR signal from the trifluoromethyl group provides an additional handle for structural confirmation and purity assessment.

The market for deuterated compounds like 4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine has grown substantially in recent years, driven by increasing demand from pharmaceutical companies and research institutions. This growth reflects broader trends in precision medicine and drug development, where understanding metabolic pathways is crucial. Suppliers of such specialized chemicals must maintain rigorous quality control to meet the exacting standards of these applications.

Future research directions for 4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine and related compounds may explore their potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The combination of fluorine and deuterium in a single molecule offers unique opportunities for tuning both the physical properties and biological activity of drug candidates. Additionally, applications in material science, particularly in the development of specialty electronic materials, represent another promising avenue for investigation.

For researchers working with 4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine, proper storage conditions are essential to maintain compound integrity. The material should be kept in a cool, dry environment, protected from light and moisture. While not particularly sensitive to atmospheric oxygen, the deuterated methyl group can undergo exchange with protic solvents, so careful selection of reaction media is crucial for synthetic applications.

The environmental fate and green chemistry aspects of 4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine have become increasingly important considerations. Researchers are investigating how the presence of deuterium affects biodegradation pathways compared to non-deuterated analogs. These studies contribute to our understanding of how isotope labeling might influence the environmental impact of pharmaceuticals and agrochemicals derived from such building blocks.

In conclusion, 4-Chloro-5-trifluoromethyl-2-(methyl-d3)-pyrimidine (CAS 1185312-29-1) represents a valuable tool in modern chemical research, with applications spanning drug discovery, agrochemical development, and material science. Its unique combination of structural features and isotopic labeling makes it particularly useful for metabolic studies and the development of compounds with optimized properties. As interest in deuterated pharmaceuticals continues to grow, the importance of high-quality building blocks like this compound will only increase.